Cas no 1098354-07-4 (N-Cycloheptyl-3-nitropyridin-2-amine)

N-Cycloheptyl-3-nitropyridin-2-amine structure
1098354-07-4 structure
Product Name:N-Cycloheptyl-3-nitropyridin-2-amine
CAS No:1098354-07-4
MF:C12H17N3O2
MW:235.282282590866
CID:1029108
PubChem ID:43236311
Update Time:2025-04-20

N-Cycloheptyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-Cycloheptyl-3-nitropyridin-2-amine
    • Inchi: 1S/C12H17N3O2/c16-15(17)11-8-5-9-13-12(11)14-10-6-3-1-2-4-7-10/h5,8-10H,1-4,6-7H2,(H,13,14)
    • InChI Key: AZXNATYQMZDTGA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CN=C1NC1CCCCCC1)=O

Computed Properties

  • Exact Mass: 235.132076794g/mol
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 70.7Ų

N-Cycloheptyl-3-nitropyridin-2-amine Pricemore >>

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